Cas no 36953-64-7 (Pyrido[1,2-a]indol-10-ol)

• Product Name: Pyrido[1,2-a]indol-10-ol
• CAS No: 36953-64-7
• MF: C₁₂H₉NO
• MW: 183.205962896347
• CID: 921806
• Update Time: 2023-11-19

Pyrido[1,2-a]indol-10-ol Chemical and Physical Properties

Names and Identifiers

• 5h-indeno[1,2-a]pyridine-5-one
• 10-Hydroxypyrido[1,2-a]indole
• CID 91665237
• Pyrido[1,2-a]indol-10-ol

• Inchi： 1S/C12H9NO/c14-12-9-5-1-2-6-10(9)13-8-4-3-7-11(12)13/h1-8,14H
• InChI Key： XLZFTZMDLZXZCY-UHFFFAOYSA-N
• SMILES： OC1C2C=CC=CC=2N2C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Topological Polar Surface Area: 24.6

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 331.1±24.0 °C(Predicted)
• pka: 9.15±0.30(Predicted)